Technical Documentation Center

7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid

Core Science & Biosynthesis

Foundational

Molecular weight and physicochemical data for 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid

An In-depth Technical Guide to 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid Authored by: A Senior Application Scientist This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid

Authored by: A Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals working with 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid. It moves beyond a simple data sheet to provide foundational knowledge, predictive analytical insights, and practical methodologies grounded in established chemical principles.

Core Molecular Profile and Physicochemical Landscape

7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid is a substituted heterocyclic compound built upon the dihydrobenzofuran scaffold. This core structure is prevalent in numerous natural products and pharmacologically active molecules, making its derivatives, such as this one, valuable building blocks in synthetic and medicinal chemistry.[1][2] The strategic placement of the bromine atom and the carboxylic acid group provides two distinct points for chemical modification, enabling its use in the construction of diverse and complex molecular architectures.

The physicochemical properties of a compound are critical determinants of its behavior in both chemical reactions and biological systems. They influence solubility, reactivity, and pharmacokinetic properties. The data presented below, sourced from chemical suppliers and computational models, provides a quantitative foundation for experimental design.[3]

Table 1: Key Identifiers and Physicochemical Properties

PropertyValueSource
CAS Number 335671-77-7[3]
Molecular Formula C₉H₇BrO₃[3]
Molecular Weight 243.05 g/mol [3]
Appearance White to light yellow powder/crystal[4]
Melting Point 230-235 °C[4][5]
Purity (Typical) ≥98%[3]
LogP (calculated) 2.08[3]
Topological Polar Surface Area 46.53 Ų[3]
Hydrogen Bond Donors 1[3][6]
Hydrogen Bond Acceptors 2[3]
Rotatable Bonds 1[3][6]

Note: Appearance and melting point data are for the isomeric compound 5-Bromo-2,3-dihydrobenzofuran-7-carboxylic acid and are presented as a reasonable estimate for the title compound.

Expert Insights on Physicochemical Data:
  • LogP (Octanol-Water Partition Coefficient): A value of ~2.08 suggests a moderate degree of lipophilicity. This is a crucial parameter in drug design, indicating that the molecule has a balanced character, which could facilitate passage through biological membranes without being excessively retained in fatty tissues.

  • Topological Polar Surface Area (TPSA): At 46.53 Ų, the TPSA is well within the range considered favorable for good oral bioavailability in drug candidates (typically < 140 Ų). This value, dominated by the carboxylic acid group, suggests the molecule can engage in the polar interactions necessary for solubility and receptor binding.

Analytical Characterization: A Predictive Approach

Experimental validation of a compound's identity and purity is paramount. While specific spectra for this exact compound are not publicly available, we can reliably predict the key features based on its structure and established spectroscopic principles.

A. Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying functional groups. The spectrum of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid is expected to be dominated by the carboxylic acid moiety.

  • O-H Stretch: A very broad and strong absorption band is predicted in the 3300-2500 cm⁻¹ region, characteristic of the hydrogen-bonded hydroxyl group in a carboxylic acid dimer.[7][8]

  • C-H Stretches: Aromatic C-H stretching will appear as weaker bands just above 3000 cm⁻¹, while the aliphatic C-H stretches of the dihydrofuran ring will be found just below 3000 cm⁻¹ (typically 2950-2850 cm⁻¹).[9][10]

  • C=O Stretch: A very strong, sharp absorption is expected between 1710 cm⁻¹ and 1680 cm⁻¹, indicative of a carbonyl in a carboxylic acid that is conjugated with the aromatic ring.[10]

  • C=C Stretches: Medium to weak absorptions in the 1600-1450 cm⁻¹ region will correspond to the carbon-carbon stretching vibrations within the aromatic ring.[7]

  • C-O Stretch: A strong band in the 1300-1200 cm⁻¹ region will arise from the C-O stretching of the carboxylic acid and the ether linkage in the dihydrofuran ring.[11]

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for elucidating the precise molecular structure and connectivity.

  • ¹H NMR Predictions:

    • -COOH Proton: A broad singlet, typically downfield (>10 ppm), which may not always be observed depending on the solvent and concentration.

    • Aromatic Protons: Two singlets are expected for the two protons on the benzene ring. Their exact chemical shifts would be influenced by the directing effects of the bromo, ether, and carboxylic acid groups.

    • Aliphatic Protons (-CH₂CH₂-): The two methylene groups of the dihydrofuran ring will appear as two triplets in the upfield region (likely 3.0-5.0 ppm). The triplet adjacent to the oxygen atom will be further downfield than the one adjacent to the aromatic ring.

  • ¹³C NMR Predictions:

    • Carbonyl Carbon: The carboxylic acid carbonyl carbon will be the most downfield signal, typically in the 165-175 ppm range.

    • Aromatic Carbons: Six distinct signals are expected in the 110-160 ppm range. The carbon attached to the bromine atom (C-Br) will be shifted upfield relative to the others.

    • Aliphatic Carbons: Two signals in the upfield region (e.g., 25-75 ppm) will correspond to the two methylene carbons of the dihydrofuran ring.

C. Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule.

  • Molecular Ion (M⁺): The key feature will be a pair of peaks of nearly equal intensity for the molecular ion, separated by two mass units (m/z 242 and 244). This distinctive isotopic signature is characteristic of the presence of a single bromine atom (⁷⁹Br and ⁸¹Br isotopes).[12]

  • Key Fragmentation Pathways: Common fragmentation patterns for aromatic carboxylic acids include the loss of the hydroxyl group and the entire carboxyl group.[13]

    • [M - OH]⁺: Loss of 17 Da, leading to a fragment ion at m/z 225/227.

    • [M - COOH]⁺: Loss of 45 Da, resulting in a fragment ion at m/z 197/199. This corresponds to the brominated dihydrobenzofuran cation.

Synthesis and Chemical Reactivity

The synthesis of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid is not widely documented in standard literature, but a logical synthetic route can be designed based on established organic chemistry reactions for forming the dihydrobenzofuran core and performing subsequent functionalization.[2][14]

Proposed Synthetic Workflow

A plausible and efficient approach begins with 2,3-dihydrobenzofuran, proceeds through a regioselective bromination, and concludes with carboxylation. The choice of reaction sequence is critical to ensure the desired substitution pattern. Friedel-Crafts type reactions on the 2,3-dihydrobenzofuran ring are directed by the activating ether oxygen.

Synthetic Workflow A 2,3-Dihydrobenzofuran B 7-Bromo-2,3-dihydrobenzofuran A->B Electrophilic Bromination (e.g., NBS, AcOH) C 7-Bromo-2,3-dihydrobenzofuran- 5-carboxylic acid B->C Friedel-Crafts Acylation/Oxidation or Direct Carboxylation

Caption: Proposed synthetic pathway for the target compound.

Hypothetical Step-by-Step Protocol

This protocol is a representative methodology. Researchers should perform their own literature search and optimization.

Step 1: Synthesis of 7-Bromo-2,3-dihydrobenzofuran

  • Reaction Setup: To a solution of 2,3-dihydrobenzofuran (1.0 eq) in a suitable solvent like acetic acid or a chlorinated solvent, cool the mixture to 0 °C in an ice bath.

  • Reagent Addition: Slowly add N-Bromosuccinimide (NBS) (1.0-1.1 eq) portion-wise, maintaining the temperature below 5 °C. The succinimide byproduct will precipitate as the reaction proceeds.

    • Causality: NBS is a mild and selective source of electrophilic bromine. Acetic acid serves as both a solvent and a catalyst. Conducting the reaction at low temperature minimizes side reactions and improves regioselectivity.

  • Monitoring and Workup: Monitor the reaction by TLC or GC-MS. Upon completion, quench the reaction by pouring it into cold water. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.

  • Purification: Purify the crude product by column chromatography on silica gel to isolate 7-Bromo-2,3-dihydrobenzofuran.

Step 2: Carboxylation to Yield the Final Product

  • Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), dissolve 7-Bromo-2,3-dihydrobenzofuran (1.0 eq) in a dry, non-protic solvent like THF or diethyl ether. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Lithiation: Slowly add a strong base such as n-butyllithium (n-BuLi) (1.1 eq) dropwise. The position for lithiation will be directed by the bromine and ether groups.

  • Carboxylation: After stirring for a period to ensure complete lithiation, bubble dry carbon dioxide gas through the solution or add crushed dry ice. Allow the mixture to slowly warm to room temperature.

    • Causality: The organolithium intermediate is a powerful nucleophile that readily attacks the electrophilic carbon of CO₂. This is a standard and high-yielding method for introducing a carboxylic acid group onto an aromatic ring.

  • Workup and Purification: Quench the reaction with dilute aqueous HCl. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. The final product can be purified by recrystallization or column chromatography.

Utility in Research and Drug Discovery

The true value of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid lies in its role as a versatile chemical intermediate. Its bifunctional nature (a site for cross-coupling at the bromine and a site for amide/ester formation at the carboxylic acid) allows for the systematic construction of compound libraries for screening.

Derivatives of the dihydrobenzofuran core have demonstrated a wide range of biological activities, making this a privileged scaffold in medicinal chemistry.[1][4][5]

Applications A 7-Bromo-2,3-dihydrobenzofuran- 5-carboxylic acid B Suzuki/Buchwald Coupling (at C-Br) A->B C Amide/Ester Formation (at -COOH) A->C D Kinase Inhibitors (Oncology) B->D E CNS Agents (Neurological Disorders) B->E F Anti-inflammatory Agents B->F C->D C->E C->F

Caption: Role as a scaffold in developing therapeutic agents.

  • Oncology: Many kinase inhibitors feature heterocyclic cores. This scaffold can be elaborated to target specific ATP-binding sites in kinases involved in cancer progression.[5]

  • Inflammatory Diseases: The structure can be used to synthesize modulators of inflammatory pathways.[5]

  • Central Nervous System (CNS) Disorders: Its physicochemical properties make it a suitable starting point for developing agents that can cross the blood-brain barrier.[4][5]

Safety, Handling, and Storage

  • Safety: As with all laboratory chemicals, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Handle in a well-ventilated area or a chemical fume hood.

  • Storage: Store the compound in a tightly sealed container in a cool, dry place at room temperature.[3][4][5]

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Wash hands thoroughly after handling.

References

  • 7-Bromobenzofuran-2-carboxylic acid. PubChem, National Center for Biotechnology Information. [Link]

  • 5-Bromo-2,3-dihydrobenzofuran-7-carboxylic Acid. MySkinRecipes. [Link]

  • Table of Characteristic IR Absorptions. Michigan State University, Department of Chemistry. [Link]

  • The features of IR spectrum. Mansoura University, Faculty of Pharmacy. [Link]

  • Mass spectrum for compound 5. Molecules. [Link]

  • Novel 2,3-Dihydrobenzofuran-2-carboxylic Acids: Highly Potent and Subtype-Selective PPARα Agonists with Potent Hypolipidemic Activity. ACS Publications. [Link]

  • 2,3-Dihydrobenzofuran synthesis. Organic Chemistry Portal. [Link]

  • Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Publishing. [Link]

  • Preparation method of 7-bromobenzofuran.
  • Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. ResearchGate. [Link]

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega. [Link]

  • 3-(6,7-Dibromo-2,3-Dihydro-1-benzofuran-5-yl) Propionic acid. Ratnamani Bio-Chemicals & Pharmaceuticals. [Link]

  • IR Absorption Table. University of Colorado Boulder, Department of Chemistry. [Link]

  • 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid. PubChem, National Center for Biotechnology Information. [Link]

  • 7-Bromo-2,3-dihydro-1-benzofuran-3-carboxylic acid. PubChem, National Center for Biotechnology Information. [Link]

  • Typical IR Absorption Frequencies For Common Functional Groups. Northern Illinois University, Department of Chemistry and Biochemistry. [Link]

  • 5-bromo-2,3-dihydro-1-benzofuran-7-carboxylic acid. PubChemLite. [Link]

  • 7-Benzofurancarboxylicacid, 2,3-dihydro-2-methyl-. Chemsrc. [Link]

  • CARBOXYLIC ACIDS (MASS SPECTRUM, FRAGMENTATION PATTERN) FOR CSIR NET/GATE. YouTube. [Link]

  • Mass Spectrometry Fragmentation. ChemConnections. [Link]

  • Benzofuran. NIST WebBook, SRD 69. [Link]

  • 5-Bromo-2,3-dihydrobenzofuran-7-carboxylic Acid. Pharmaffiliates. [Link]

  • 7-amino-2,3-dihydro-1-benzofuran-5-carboxylic acid. PubChemLite. [Link]

  • 7-Bromo-3-fluoro-benzofuran-5-carboxylic acid. PubChem, National Center for Biotechnology Information. [Link]

Sources

Exploratory

Topic: Unlocking the Therapeutic Potential of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid: A Strategic Roadmap for Drug Discovery

An In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals. Abstract The 2,3-dihydrobenzofuran scaffold is a well-established "privileged structure" in medicinal chemistry, forming...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 2,3-dihydrobenzofuran scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds. However, the specific derivative, 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid, remains a largely unexplored entity within the vast chemical space. This guide moves beyond the known, presenting a hypothesis-driven and strategic roadmap for the systematic investigation of this compound's therapeutic potential. As Senior Application Scientists, we provide not just a series of protocols, but a validated, logical framework for discovery—from initial hypothesis based on structural analogy to a comprehensive preclinical evaluation plan. This document serves as a complete technical guide for any research team aiming to characterize this novel molecule and unlock its potential in drug discovery.

Introduction: The Rationale for Investigation

7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid is a novel chemical entity with the molecular formula C9H7BrO3. Its structure combines three key features that suggest significant, yet uncharacterized, biological potential:

  • The Dihydrobenzofuran Core: This scaffold is present in a wide array of natural products and synthetic molecules with demonstrated therapeutic activities, including anti-inflammatory, anticancer, and neuroprotective effects. Its rigid, planar structure provides an excellent anchor for binding to biological targets.

  • The Carboxylic Acid Group: This functional group can act as a hydrogen bond donor and acceptor, or as a bioisostere for other key functional groups, enabling critical interactions with enzyme active sites or receptors.

  • The Bromo Substituent: The bromine atom can modulate the compound's lipophilicity, metabolic stability, and electronic properties. Furthermore, it can form halogen bonds, which are increasingly recognized as important interactions in ligand-protein binding.

Given the absence of direct biological data for this specific compound, this guide establishes a first-principles approach to its investigation. We will leverage structure-activity relationships from related benzofuran derivatives to postulate high-probability therapeutic areas and then outline a rigorous, multi-stage experimental plan to test these hypotheses.

Postulated Therapeutic Arenas and Mechanistic Hypotheses

Analysis of the broader benzofuran and dihydrobenzofuran chemical class suggests two primary therapeutic areas worthy of initial investigation: Oncology and Neuroinflammation .

Hypothesis 1: Potential as an Anti-Cancer Agent via Kinase Inhibition

Many substituted benzofuran derivatives have been reported to exhibit potent anti-proliferative effects by targeting key signaling pathways involved in cancer progression. A plausible mechanism of action for 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid is the inhibition of protein kinases, which are frequently dysregulated in cancer. The planar benzofuran ring can occupy the adenine-binding pocket of many kinases, while the carboxylic acid and bromo groups can form specific interactions that confer potency and selectivity.

A hypothetical target pathway is the PI3K/Akt/mTOR signaling cascade, which is a central regulator of cell growth, proliferation, and survival.

Diagram: Hypothetical Targeting of the PI3K/Akt Signaling Pathway

PI3K_Pathway Receptor Growth Factor Receptor PI3K PI3K Receptor->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Activates mTORC1 mTORC1 Akt->mTORC1 Activates Proliferation Cell Growth & Proliferation mTORC1->Proliferation Compound 7-Bromo-2,3-dihydro- benzofuran-5-carboxylic acid Compound->PI3K Postulated Inhibition

Caption: Postulated inhibition of the PI3K pathway by the target compound.

Hypothesis 2: Potential as a Neuroprotective Agent via COX-2 Inhibition

Chronic neuroinflammation is a key pathological feature of neurodegenerative diseases. Cyclooxygenase-2 (COX-2) is a critical enzyme in the inflammatory cascade. The diarylheterocycle motif, of which the dihydrobenzofuran core is an example, is a classic structural feature of selective COX-2 inhibitors. The carboxylic acid moiety is also a common feature, often anchoring the inhibitor within the COX-2 active site.

A Strategic Roadmap for Preclinical Investigation

We propose a phased approach to systematically evaluate the therapeutic potential of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid. This workflow ensures that resources are directed efficiently, with clear go/no-go decision points.

Diagram: Overall Investigative Workflow

discovery_workflow cluster_phase1 Phase 1: In Vitro Screening & Profiling cluster_phase2 Phase 2: In Vivo Proof of Concept cluster_phase3 Phase 3: Lead Optimization A Cytotoxicity Screening (MTT/MTS Assay) B Target-Based Screening (e.g., Kinase Panel, COX-2 Assay) A->B Hits C Phenotypic Screening (e.g., Apoptosis, NF-κB Assay) B->C Confirmed Activity D Initial ADME Profiling (Solubility, Permeability, Stability) C->D Promising Phenotype E Pharmacokinetic (PK) Studies in Rodents D->E Favorable Profile F Efficacy Studies in Disease Models (e.g., Xenograft, LPS Challenge) E->F Good Exposure G Preliminary Toxicology (Mice/Rats) F->G Efficacy Demonstrated H Structure-Activity Relationship (SAR) Studies G->H Safe Profile

Caption: A phased drug discovery workflow from in vitro screening to in vivo validation.

Phase 1: In Vitro Screening and Profiling

The initial phase focuses on rapidly assessing the compound's biological activity and drug-like properties.

3.1.1 Initial Cytotoxicity Screening

The first step is to determine the compound's general effect on cell viability across a panel of relevant cell lines.

  • Objective: To determine the half-maximal inhibitory concentration (IC50) and establish a therapeutic window.

  • Protocol: MTT Assay for Cell Viability

    • Cell Seeding: Plate cells (e.g., A549 lung cancer, MCF-7 breast cancer, SH-SY5Y neuroblastoma) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

    • Compound Treatment: Prepare a serial dilution of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid (e.g., from 100 µM to 1 nM) in appropriate cell culture medium. Replace the existing medium with the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO).

    • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

    • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

    • Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

    • Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Hypothetical Screening Panel Tissue of Origin Relevance
A549Lung CarcinomaGeneral Cancer Screening
MCF-7Breast AdenocarcinomaHormone-Responsive Cancer
U87-MGGlioblastomaBrain Cancer
SH-SY5YNeuroblastomaNeuronal Cell Model
BV-2MicrogliaNeuroinflammation Model

3.1.2 Target-Based and Phenotypic Screening

Based on the hypotheses, specific enzymatic and cell-based assays should be run in parallel.

  • Kinase Panel Screening: Screen the compound against a panel of cancer-relevant kinases (e.g., PI3K, Akt, mTOR, EGFR, VEGFR) to identify potential targets. This is typically done via commercial services that use radiometric or fluorescence-based assays.

  • COX-2 Inhibition Assay: Utilize a commercially available COX-2 inhibitor screening kit (e.g., Cayman Chemical) to directly measure the inhibition of the COX-2 enzyme in a cell-free system.

  • NF-κB Reporter Assay: To test the anti-inflammatory hypothesis, use a cell line (e.g., HEK293) stably transfected with an NF-κB luciferase reporter. Treat cells with an inflammatory stimulus (e.g., LPS or TNF-α) in the presence and absence of the compound and measure luciferase activity. A reduction in signal indicates inhibition of the NF-κB pathway, a key downstream effector of COX-2 signaling.

Phase 2: In Vivo Proof of Concept

If the compound demonstrates promising in vitro activity and a favorable ADME profile (good solubility, metabolic stability), the investigation proceeds to animal models.

  • Pharmacokinetic (PK) Studies: Administer the compound to rodents (e.g., C57BL/6 mice) via intravenous (IV) and oral (PO) routes. Collect blood samples at various time points to determine key PK parameters such as half-life (t1/2), maximum concentration (Cmax), and oral bioavailability (%F).

  • Efficacy Models:

    • Oncology: For promising anti-cancer activity, a tumor xenograft model is appropriate. Nude mice are implanted with human cancer cells (e.g., A549), and once tumors are established, the mice are treated with the compound or a vehicle control. Tumor volume is measured over time to assess efficacy.

    • Neuroinflammation: A lipopolysaccharide (LPS)-induced systemic inflammation model can be used. Mice are treated with the compound prior to an LPS challenge. Pro-inflammatory cytokine levels (e.g., TNF-α, IL-6) in the serum and brain are then measured via ELISA to assess the compound's anti-inflammatory effects.

Data Interpretation and Future Directions

The data generated from this roadmap will provide a comprehensive initial profile of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid.

  • Positive Outcome: If the compound shows potent in vitro activity, a clear mechanism of action, good in vivo exposure, and efficacy in a disease model with no overt toxicity, the next step is Lead Optimization . A medicinal chemistry campaign would be initiated to synthesize analogs to improve potency, selectivity, and ADME properties.

  • Negative Outcome: If the compound is inactive, highly toxic, or has poor pharmacokinetic properties, this represents a "no-go" decision point, saving valuable resources. The findings would still be valuable, contributing to the broader understanding of the benzofuran scaffold.

Conclusion

7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid stands as an unexplored molecule within a privileged chemical class. Its true therapeutic potential can only be revealed through a systematic and rigorous scientific investigation. The multi-phased roadmap presented in this guide provides a robust, logical, and efficient framework for this exploration. By grounding our hypotheses in the established knowledge of the benzofuran scaffold and employing a self-validating system of tiered experimental protocols, we can effectively de-risk the discovery process and determine if this compound represents a novel starting point for the development of next-generation therapeutics.

References

  • PubChem. Compound Summary for CID 13876033, 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid. National Center for Biotechnology Information. [Link]

Foundational

An In-depth Technical Guide to the Solubility Profile of Brominated Dihydrobenzofuran Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Brominated Dihydrobenzofuran Carboxylic Acids The dihydrobenzofuran moiety is a privileged scaffold in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Brominated Dihydrobenzofuran Carboxylic Acids

The dihydrobenzofuran moiety is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic bioactive molecules with a wide range of therapeutic activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] The introduction of bromine atoms and a carboxylic acid functional group onto this core structure creates a unique chemical space with modulated electronic and steric properties. These modifications can significantly influence a molecule's interaction with biological targets and its pharmacokinetic profile.

The carboxylic acid group, in particular, introduces a pH-sensitive handle that can be leveraged for targeted drug delivery and optimized absorption, while the bromine atom can enhance binding affinity through halogen bonding and improve metabolic stability. However, these same functional groups also present challenges in terms of aqueous solubility, a critical determinant of a drug candidate's success. Poor solubility can lead to low and variable oral bioavailability, hindering clinical development. Therefore, a thorough understanding of the solubility profile of brominated dihydrobenzofuran carboxylic acids is essential for their successful translation into therapeutic agents.

Theoretical Framework for Solubility

The solubility of a compound is a complex interplay of its intrinsic properties and the characteristics of the solvent. For brominated dihydrobenzofuran carboxylic acids in aqueous media, the following factors are of primary importance:

  • pKa and pH-Dependent Solubility: The carboxylic acid group is ionizable, and its state of protonation is governed by its acidity constant (pKa) and the pH of the surrounding medium. At a pH below the pKa, the carboxylic acid will be predominantly in its neutral, protonated form, which is generally less soluble in water. Conversely, at a pH above the pKa, the deprotonated, carboxylate form will dominate, leading to increased aqueous solubility due to its ionic nature. The pKa of a typical carboxylic acid is around 5.[5] For benzofuran-2-carboxylic acid, a related parent compound, the pKa is approximately 3.12.[6] The presence of bromine, an electron-withdrawing group, can be expected to further lower the pKa, making the compound more acidic and influencing the pH at which it solubilizes.

  • Crystal Lattice Energy: In the solid state, molecules are held together in a crystal lattice by intermolecular forces. The energy required to break these interactions and allow the molecule to dissolve is the crystal lattice energy. The presence of bromine can lead to strong halogen bonding interactions within the crystal lattice, potentially increasing its stability and thereby decreasing solubility.

  • Hydrophobicity and LogP: The LogP (partition coefficient) is a measure of a compound's lipophilicity. The dihydrobenzofuran core is relatively hydrophobic, and the addition of a bromine atom further increases this property.[7] While a certain degree of lipophilicity is necessary for membrane permeability, excessive hydrophobicity can lead to poor aqueous solubility. The calculated XLogP3 for 7-bromobenzofuran-2-carboxylic acid is 3.1, indicating a significant degree of lipophilicity.[8]

Experimental Determination of Solubility

A multi-faceted approach to solubility assessment is recommended, employing both kinetic and thermodynamic methods to gain a comprehensive understanding.

Kinetic Solubility Assays

Kinetic solubility assays are high-throughput methods used in early discovery to assess the solubility of a compound from a dissolving solid (often a DMSO stock solution). These assays provide a rapid indication of a compound's propensity to precipitate out of solution.

Protocol: Nephelometric Kinetic Solubility Assay

  • Stock Solution Preparation: Prepare a 10 mM stock solution of the brominated dihydrobenzofuran carboxylic acid in 100% DMSO.

  • Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution in DMSO.

  • Aqueous Buffer Addition: Add a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) to each well, typically resulting in a final DMSO concentration of 1-5%.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 2 hours).

  • Measurement: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of measuring absorbance at a high wavelength (e.g., 620 nm).

  • Data Analysis: The kinetic solubility is defined as the highest concentration of the compound that does not result in a significant increase in turbidity compared to the buffer-only control.

Thermodynamic Solubility Assays

Thermodynamic solubility represents the true equilibrium solubility of a compound and is the gold standard for solubility determination.

Protocol: Shake-Flask Thermodynamic Solubility Assay

  • Compound Addition: Add an excess of the solid brominated dihydrobenzofuran carboxylic acid to a series of vials containing different aqueous buffers (e.g., pH 2, 5, 7.4, and 9) to assess pH-dependent solubility.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: Separate the solid and liquid phases by centrifugation or filtration.

  • Quantification: Determine the concentration of the dissolved compound in the supernatant using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Data Analysis: The thermodynamic solubility is the measured concentration of the dissolved compound in the saturated solution.

Data Presentation and Interpretation

The solubility data for a series of brominated dihydrobenzofuran carboxylic acids should be presented in a clear and concise manner to facilitate comparison and decision-making.

Table 1: Illustrative Solubility Profile of Brominated Dihydrobenzofuran Carboxylic Acids

Compound IDBromine PositionKinetic Solubility (μM) at pH 7.4Thermodynamic Solubility (μM) at pH 7.4Thermodynamic Solubility (μM) at pH 5.0
BDFCA-15-bromo50255
BDFCA-27-bromo30152
BDFCA-35,7-dibromo105<1

Interpretation of Results:

  • A significant difference between kinetic and thermodynamic solubility may indicate that the compound is prone to supersaturation and subsequent precipitation.

  • The pH-dependent solubility profile will provide insights into the pKa of the compound and the optimal pH for its dissolution.

  • The position and number of bromine atoms can have a profound impact on solubility, with increasing bromination generally leading to decreased solubility.

Visualization of Key Concepts

Factors Influencing Solubility

Caption: Key intrinsic and extrinsic factors governing the solubility of ionizable compounds.

Experimental Workflow for Solubility Determination

G cluster_0 Kinetic Solubility cluster_1 Thermodynamic Solubility k1 Stock Solution (10 mM in DMSO) k2 Serial Dilution in 96-well plate k1->k2 k3 Add Aqueous Buffer k2->k3 k4 Incubate (2h) k3->k4 k5 Measure Turbidity (Nephelometry) k4->k5 result Comprehensive Solubility Profile k5->result Kinetic Solubility Value t1 Add Excess Solid to Buffer t2 Equilibrate (24-48h Shake-Flask) t1->t2 t3 Separate Phases (Centrifuge/Filter) t2->t3 t4 Quantify Supernatant (HPLC/LC-MS) t3->t4 t4->result Thermodynamic Solubility Value

Caption: A comparative workflow of kinetic and thermodynamic solubility assays.

Conclusion and Future Directions

The solubility of brominated dihydrobenzofuran carboxylic acids is a critical parameter that must be carefully evaluated in the drug discovery process. A thorough understanding of the underlying physicochemical principles, coupled with robust experimental determination, will enable the rational design and selection of compounds with favorable pharmacokinetic properties. Future work in this area should focus on developing predictive in silico models for the solubility of this compound class and exploring formulation strategies to enhance the delivery of poorly soluble candidates.

References

  • Dihydrobenzofuran | C8H8O | CID 10329 - PubChem. (n.d.). PubChem. Retrieved February 13, 2026, from [Link]

  • Synthesis and Structure–Activity Relationships of Novel Benzofuran Derivatives with Osteoblast Differentiation-Promoting Activity. (n.d.). J-Stage. Retrieved February 13, 2026, from [Link]

  • Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives. (2010). MDPI. Retrieved February 13, 2026, from [Link]

  • Investigating the binding affinity, molecular dynamics, and ADMET properties of 2,3-dihydrobenzofuran derivatives as an inhibito. (2022). ProQuest. Retrieved February 13, 2026, from [Link]

  • Synthesis and Characteristics of New 3-(Dichloromethyl)-2-nitro-6,7-dihydro-1-benzofuran-4(5H)-ones. (2022). MDPI. Retrieved February 13, 2026, from [Link]

  • Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB. (2015). PubMed. Retrieved February 13, 2026, from [Link]

  • Design, Synthesis, and Biological Evaluation of Benzofuran- and 2,3-Dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide Derivatives as Anticancer Agents and Inhibitors of NF-κB | Request PDF. (2015). ResearchGate. Retrieved February 13, 2026, from [Link]

  • Natural source, bioactivity and synthesis of benzofuran derivatives. (2019). RSC Publishing. Retrieved February 13, 2026, from [Link]

  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022). MDPI. Retrieved February 13, 2026, from [Link]

  • Structures of benzofuran and dihydrobenzofuran derivatives. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

  • Organic Chemistry Study Guide: Carboxylic Acids & Derivatives. (n.d.). Pearson. Retrieved February 13, 2026, from [Link]

  • 7-Bromobenzofuran-2-carboxylic acid | C9H5BrO3 | CID 17982651 - PubChem. (n.d.). PubChem. Retrieved February 13, 2026, from [Link]

  • Transition-metal-free decarboxylative bromination of aromatic carboxylic acids. (2016). PMC - NIH. Retrieved February 13, 2026, from [Link]

Sources

Exploratory

7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid as a heterocyclic building block

This technical guide details the utility, synthesis, and application of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid (CAS: 335671-77-7), a high-value heterocyclic building block in modern drug discovery.[1] A Strategi...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the utility, synthesis, and application of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid (CAS: 335671-77-7), a high-value heterocyclic building block in modern drug discovery.[1]

A Strategic Heterocyclic Scaffold for Divergent Library Synthesis

Executive Summary

In the landscape of medicinal chemistry, the 2,3-dihydrobenzofuran core represents a "privileged structure," frequently found in bioactive natural products and synthetic therapeutics. The specific substitution pattern of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid offers a unique orthogonal reactivity profile.[1] It features an electron-rich dihydrofuran ring, a manipulable carboxylic acid handle, and a sterically defined aryl bromide. This guide explores its role as a linchpin intermediate for generating epigenetic modulators (EHMT1/2 inhibitors) and kinase inhibitors, emphasizing its capacity for "Build-Couple-Pair" synthetic strategies.[1]

Chemical Profile & Structural Analysis

Unlike its planar benzofuran counterpart, the 2,3-dihydrobenzofuran ring exhibits a slight pucker, imparting 3D character (Fsp³ contribution) that can improve solubility and metabolic stability.

  • Electronic Push-Pull System:

    • O1 (Oxygen): Acts as a strong Electron Donating Group (EDG) via resonance, increasing electron density at C5 and C7.

    • C5-COOH: Acts as an Electron Withdrawing Group (EWG), pulling density from the ring.

    • C7-Br: Provides a lipophilic handle and a site for cross-coupling, positioned ortho to the ether oxygen. This positioning is critical; the oxygen lone pair stabilizes oxidative addition at C7 during palladium-catalyzed cycles.[1]

  • Regiochemical Stability: The C7 position is sterically crowded but electronically activated, making the bromine stable to hydrolysis but reactive towards transition metals.

Synthesis Pathways

The synthesis of this building block relies on exploiting the directing effects of the dihydrobenzofuran oxygen.

Route A: Direct Regioselective Bromination (Scalable)

The most efficient route utilizes the strong ortho-directing effect of the ether oxygen to install the bromine atom at C7, even in the presence of the meta-directing carboxylic acid at C5.[1]

  • Precursor: 2,3-Dihydrobenzofuran-5-carboxylic acid.[1][][][4]

  • Reagent: Bromine (Br₂) in Acetic Acid or N-Bromosuccinimide (NBS) in DMF.[1]

  • Mechanism: The C5-COOH deactivates positions 4 and 6.[1] The O1 oxygen strongly activates position 7 (ortho) and 5 (para, blocked). Thus, electrophilic aromatic substitution occurs exclusively at C7.

Route B: De Novo Construction (Convergent)

For derivatives requiring isotopic labeling or pre-functionalization, a cyclization approach is used.

  • Starting Material: Methyl 3-bromo-4-hydroxybenzoate.[1]

  • Step 1: O-Alkylation with 1,2-dibromoethane.[1]

  • Step 2: Intramolecular Friedel-Crafts alkylation or radical cyclization to close the furan ring.[1]

Visualization: Synthesis & Reactivity Logic

SynthesisLogic Start 2,3-Dihydrobenzofuran- 5-carboxylic acid Reagent Br2 / AcOH (Electrophilic Subst.) Start->Reagent O_Effect O1 Directs Ortho (C7) Start->O_Effect COOH_Effect COOH Blocks C5 Deactivates C4/C6 Start->COOH_Effect Product 7-Bromo-2,3-dihydrobenzofuran- 5-carboxylic acid (CAS: 335671-77-7) Reagent->Product Regioselective Bromination O_Effect->Product

Caption: Regioselective synthesis logic driven by the orthogonal directing effects of the ether oxygen and carboxylic acid.

Functionalization Strategies (The "Building Block" Utility)

This molecule serves as a trifunctional scaffold.

Module 1: The Carboxylic Acid (C5)[1]
  • Amide Coupling: Standard HATU/EDC couplings yield amide libraries.

  • Curtius Rearrangement: Conversion to the isocyanate and subsequently the aniline (5-amino-7-bromo-2,3-dihydrobenzofuran).[1] This is a critical pathway for generating urea-based inhibitors (e.g., EHMT1/2 modulators).[1]

    • Key Insight: The electron-rich ring makes the intermediate isocyanate relatively stable, but care must be taken to avoid hydrolysis if the aniline is the desired target.

Module 2: The Aryl Bromide (C7)[1]
  • Suzuki-Miyaura Coupling: Couples with aryl/heteroaryl boronic acids.[1] The C7 position is sterically hindered by the adjacent oxygen and the dihydrofuran ring, often requiring active phosphine ligands (e.g., SPhos, XPhos) to achieve high yields.

  • Buchwald-Hartwig Amination: Allows introduction of amino groups at C7, useful for tuning solubility.

Module 3: The Dihydrofuran Core
  • Aromatization: Treatment with DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or NBS/AIBN can oxidize the dihydrofuran to a benzofuran .[1] This allows researchers to synthesize a dihydro-analog library and then "late-stage oxidize" to access the planar benzofuran analogs for SAR comparison.[1]

Visualization: Divergent Synthesis Tree

DivergentSynthesis Core 7-Bromo-2,3-dihydrobenzofuran- 5-carboxylic acid Amide Amide Library (R-NH2, HATU) Core->Amide COOH Functionalization Aniline Aniline Scaffold (DPPA, Curtius) Core->Aniline COOH -> NH2 Biaryl Biaryl Derivatives (Suzuki Coupling) Core->Biaryl Br Functionalization Benzofuran Benzofuran Analogs (DDQ Oxidation) Core->Benzofuran Core Oxidation

Caption: Divergent synthesis capabilities allowing access to amides, anilines, biaryls, and benzofurans from a single core.[1][][5][6][7][8][9]

Case Study: Epigenetic Modulators

Recent patent literature highlights the use of this scaffold in the development of EHMT1/2 (G9a/GLP) inhibitors . These enzymes are histone methyltransferases implicated in cancer and hemoglobinopathies.

  • Application: The carboxylic acid was converted to a carbamate/urea via Curtius rearrangement.

  • Role of Scaffold: The 2,3-dihydrobenzofuran core mimics the dimethylamino-phenyl moiety found in native histone substrates, while the bromine provides a vector for filling hydrophobic pockets in the enzyme active site.

Experimental Protocol

Protocol: Synthesis of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid Note: This protocol is adapted from standard regioselective bromination procedures for activated aromatics.

Reagents:

  • 2,3-Dihydrobenzofuran-5-carboxylic acid (1.0 eq)[1][]

  • Bromine (Br₂) (1.1 eq) or NBS (1.1 eq)[1]

  • Glacial Acetic Acid (Solvent)[1]

  • Iron(III) chloride (FeCl₃) (Catalytic, optional)

Procedure:

  • Dissolution: Charge a round-bottom flask with 2,3-dihydrobenzofuran-5-carboxylic acid (e.g., 10 g) and glacial acetic acid (100 mL). Stir until fully dissolved or a fine suspension is formed.

  • Bromination: Cool the solution to 0–5 °C. Add Bromine (Br₂) dropwise over 30 minutes. Caution: Exothermic.

  • Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 4–6 hours. Monitor by LC-MS (Target Mass: ~242/244 amu).[1]

  • Quench: Pour the reaction mixture into ice-cold water (500 mL). A precipitate should form.

  • Workup: Filter the solid. Wash the cake with water (3 x 50 mL) to remove residual acid.

  • Purification: Recrystallize from Ethanol/Water or dry the crude yellow solid under vacuum.

    • Expected Yield: 85–95%

    • Appearance: Yellow to off-white solid.[1]

Comparison of Physical Properties

Property7-Bromo-2,3-dihydrobenzofuran-5-COOH5-Bromo-2,3-dihydrobenzofuran-7-COOH
CAS 335671-77-7 41177-72-4
Substitution Br at C7, COOH at C5Br at C5, COOH at C7
pKa (Calc) ~4.2 (Acidic)~3.8 (More acidic due to ortho-Br)
Topological Polar Surface Area 46.5 Ų46.5 Ų
Primary Use Kinase/Epigenetic Inhibitor Core5-HT Receptor Agonist Core

References

  • WO2023064586A1 . Novel modulators of EHMT1 and EHMT2 and therapeutic use thereof. World Intellectual Property Organization. (2023).[10][7][11] Link

  • WO2015077194A1 . Inhibitors of lysine methyl transferase. World Intellectual Property Organization. (2015). Link

  • ChemScene . Product Data Sheet: 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid. (Accessed 2024).[7] Link

  • Organic Chemistry Portal . Synthesis of 2,3-Dihydrobenzofurans. (General synthetic methodology).[][6][11][12] Link

  • PubChem . Compound Summary: 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid.[1][][][13][14] National Library of Medicine. Link[1]

Sources

Protocols & Analytical Methods

Method

Optimizing reaction conditions for brominated benzofuran intermediates

Abstract Brominated benzofurans serve as critical electrophilic scaffolds in the synthesis of anti-arrhythmic drugs (e.g., Amiodarone, Dronedarone) and novel anti-microbial agents. However, their synthesis is often plagu...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Brominated benzofurans serve as critical electrophilic scaffolds in the synthesis of anti-arrhythmic drugs (e.g., Amiodarone, Dronedarone) and novel anti-microbial agents. However, their synthesis is often plagued by regioselectivity issues—specifically the competition between C-2/C-3 substitution and 2,3-addition—and the stability of the furan ring during halogenation. This guide provides optimized protocols for two distinct synthetic needs: (1) Direct C-3 functionalization of the benzofuran core using controlled electrophilic substitution, and (2) De novo construction of 5-bromobenzofurans via cyclization of pre-functionalized phenols. We present evidence-based strategies to suppress radical side-reactions and maximize yield through solvent and temperature modulation.

Strategic Overview: The Regioselectivity Challenge

The benzofuran ring system presents a unique challenge in electrophilic aromatic substitution (EAS). The furan ring is electron-rich, but the fusion with the benzene ring creates competing reactive sites.

  • C-2 Position: Kinetic acidity allows for lithiation/halogenation, but it is less reactive to direct electrophilic attack than C-3.

  • C-3 Position: The preferred site for electrophilic attack (EAS) due to the stability of the sigma-complex intermediate (benzylic stabilization).

  • Benzene Ring (C-5/C-7): Generally requires de novo synthesis or highly vigorous conditions that often destroy the furan ring.

Decision Matrix for Synthetic Route Selection:

Reaction_Decision_Tree Start Target Molecule Selection Loc Where is the Bromine needed? Start->Loc Hetero Heterocyclic Ring (C-2 or C-3) Loc->Hetero Functionalization Benzo Benzene Ring (C-5 or C-7) Loc->Benzo Construction C3 C-3 Bromination (Direct EAS) Hetero->C3 Electrophilic C2 C-2 Bromination (Lithiation/Trapping) Hetero->C2 Nucleophilic DeNovo De Novo Synthesis (From Bromophenols) Benzo->DeNovo Protocol1 Protocol A: NBS/MeCN (Ionic Path) C3->Protocol1 Protocol2 Protocol B: Rapoport/Sonogashira DeNovo->Protocol2

Figure 1: Decision tree for selecting the optimal synthetic pathway based on the target regiochemistry.

Protocol A: Regioselective C-3 Bromination

Objective: Synthesize 3-bromobenzofuran from benzofuran while suppressing 2,3-addition products and radical polymerization.

Mechanism & Rationale: The reaction of benzofuran with brominating agents can proceed via two pathways:

  • Radical Pathway (Non-polar solvents, e.g., CCl4, Benzene): Favors homolytic cleavage, leading to allylic bromination or polymerization.

  • Ionic Pathway (Polar aprotic solvents, e.g., MeCN, DMF): Favors the formation of a bromonium ion or polarized complex, leading to selective electrophilic substitution at C-3.

Optimization Insight: Replacing non-polar solvents with Acetonitrile (MeCN) or DMF shifts the mechanism entirely to the ionic pathway, significantly increasing C-3 selectivity [1, 2].

Experimental Protocol

Reagents:

  • Benzofuran (1.0 equiv)[1][2]

  • N-Bromosuccinimide (NBS) (1.05 equiv) — Recrystallize from water before use to remove free Br2.

  • Acetonitrile (MeCN) — HPLC Grade, anhydrous.

  • Sodium Sulfite (sat. aq.) — Quench.

Step-by-Step Methodology:

  • Preparation: Charge a flame-dried round-bottom flask with Benzofuran (10 mmol) and anhydrous MeCN (50 mL, 0.2 M concentration).

  • Temperature Control: Cool the solution to 0 °C using an ice/water bath. Note: Lower temperatures suppress the formation of 2,3-dibromo-2,3-dihydrobenzofuran byproducts.

  • Addition: Add NBS (10.5 mmol) portion-wise over 15 minutes. Do not add all at once to prevent localized exotherms.

  • Reaction: Stir at 0 °C for 30 minutes, then allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexanes:EtOAc 9:1) or HPLC.[3]

    • Checkpoint: If the 2,3-dibromo addition product is observed (often a less polar spot), add a weak base (e.g., NaOAc, 1.5 equiv) and reflux for 1 hour to force elimination of HBr, restoring the aromaticity to yield the desired 3-bromobenzofuran.

  • Workup: Dilute with Et2O (100 mL). Wash with sat. Na2SO3 (2 x 50 mL) to remove unreacted bromine species. Wash with brine, dry over MgSO4, and concentrate in vacuo.

  • Purification: Flash column chromatography (Silica gel, 100% Hexanes to 95:5 Hexanes:EtOAc). 3-Bromobenzofuran is typically an oil that may darken upon storage; store under Argon at -20 °C.

Mechanism Visualization:

Ionic_Mechanism Substrate Benzofuran Complex [Bromonium-like Transition State] Substrate->Complex + Br+ NBS NBS (Polar Solvent) NBS->Complex Intermediate Sigma Complex (C-3 attack) Complex->Intermediate Rate Limiting Product 3-Bromobenzofuran Intermediate->Product - H+ (Re-aromatization)

Figure 2: Ionic pathway favored in polar solvents (MeCN/DMF) leading to C-3 substitution.

Protocol B: De Novo Synthesis of 5-Bromobenzofuran

Objective: Synthesize 5-bromobenzofuran starting from 4-bromophenol. Context: Direct bromination of benzofuran rarely yields the 5-bromo isomer selectively. The most robust route is the construction of the furan ring onto a pre-halogenated phenol.

Experimental Protocol (Rapoport/Sonogashira Hybrid)

Reagents:

  • 5-Bromosalicylaldehyde (Commercial or from 4-bromophenol formylation).

  • Ethyl bromopyruvate or Chloromethyl ketone.

  • Base: K2CO3 (anhydrous).[4]

  • Solvent: DMF or Acetone (reflux).[5]

Step-by-Step Methodology:

  • Alkylation: Dissolve 5-bromosalicylaldehyde (10 mmol) and K2CO3 (15 mmol) in Acetone (50 mL). Add ethyl bromoacetate (11 mmol) dropwise. Reflux for 4 hours.

  • Cyclization (The Critical Step): The resulting intermediate (ethyl 2-(4-bromo-2-formylphenoxy)acetate) must be cyclized.

    • Optimization: Isolate the intermediate, then redissolve in Acetic Anhydride (Ac2O) with Sodium Acetate (NaOAc) and heat to 140 °C for 2 hours. This promotes the Perkin-type condensation/cyclization to form the benzofuran ring.

  • Decarboxylation (Optional): If the unsubstituted 5-bromobenzofuran is required (removing the ester at C-2), saponify (NaOH/MeOH) and then decarboxylate using Cu powder in Quinoline at 200 °C.

Alternative Modern Approach (Sonogashira): Coupling 2-iodo-4-bromophenol with trimethylsilylacetylene followed by CuI-mediated cyclization is often higher yielding for sensitive substrates [3].

Optimization & Troubleshooting Guide

The following table summarizes the effects of critical variables on the bromination of benzofuran scaffolds.

VariableConditionOutcomeMechanism/Reasoning
Solvent CCl4 / Benzene Poor Selectivity Promotes radical chain mechanisms; leads to benzylic bromination or polymerization.
MeCN / DMF High C-3 Selectivity High dielectric constant stabilizes the ionic intermediate (bromonium), favoring EAS at C-3 [1, 4].
Acetic Acid (AcOH) 2,3-Addition Often traps the intermediate as the acetoxy-bromo species, requiring a second elimination step [2].
Temperature > 25 °C Polymerization Benzofurans are acid-sensitive and prone to polymerization at high temps in the presence of HBr.
-10 °C to 0 °C Optimal Kinetic control favors the mono-brominated product over poly-brominated side products.
Reagent Br2 (Elemental) Vigorous Difficult to control stoichiometry; often leads to dibromo-addition products.
NBS Controlled Slow release of Br+; easier to maintain 1:1 stoichiometry.

Common Failure Modes:

  • "My product is an unstable oil."

    • Cause: Benzofurans are sensitive to light and air (oxidation).

    • Fix: Filter through a short plug of basic alumina instead of silica (to remove acidic impurities) and store in the dark.

  • "I see a mixture of 2-bromo and 3-bromo."

    • Cause: Temperature too high or solvent not polar enough.

    • Fix: Switch to MeCN at -10 °C.

References

  • Tanaka, H., et al. (2000).[6] "Substitution vs Addition: Regioselective Electro-bromination of Benzofuran." Heterocycles, 54(2), 825-831.[6] Link

  • Kwiecien, H., & Baumann, E. (2010). "Regioselective Bromination and Some Other Reactions of 1-(3-Benzofuranyl)-2-phenylethanones." Journal of Chemical Research. Link

  • Bacchi, A., et al. (2024).[7] "A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies." ACS Omega.[8] Link

  • Organic Chemistry Portal. "Wohl-Ziegler Reaction and NBS Bromination Mechanisms." Link

Disclaimer: The protocols described herein involve hazardous chemicals (NBS, Brominated compounds). All experiments should be conducted in a fume hood with appropriate PPE.

Sources

Technical Notes & Optimization

Troubleshooting

Recrystallization solvents for high-purity 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid

Status: Active Ticket ID: REF-7B-DHB-PUR Assigned Specialist: Senior Application Scientist, Process Chemistry Division Context: Pharmaceutical Intermediate (Prucalopride Scaffold) Executive Summary Welcome to the technic...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Ticket ID: REF-7B-DHB-PUR Assigned Specialist: Senior Application Scientist, Process Chemistry Division Context: Pharmaceutical Intermediate (Prucalopride Scaffold)

Executive Summary

Welcome to the technical support hub for 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid . This compound is a critical pharmacophore, notably serving as a key intermediate in the synthesis of high-affinity 5-HT4 receptor agonists (e.g., Prucalopride).

Achieving >99% HPLC purity is challenging due to the presence of regioisomers (4-bromo analogs) and over-brominated byproducts (4,7-dibromo species) . This guide moves beyond generic advice, offering troubleshooting based on lattice energy dynamics and solubility differentials.

Part 1: Solvent Selection Matrix

The choice of solvent must be dictated by the specific impurity profile of your crude material. Do not use a "one-size-fits-all" approach.

Solvent SystemPrimary FunctionTarget Impurity RemovalOperational Note
Glacial Acetic Acid High-Purity Polish Regioisomers & Starting MaterialBest for Purity. High boiling point allows complete dissolution; slow cooling purges structural isomers effectively.
Methanol : Water (3:1) Bulk Cleanup Inorganic Salts & Polar TarsBest for Yield. Excellent for removing residual bromination catalysts (e.g., Fe salts) but less effective for isomer separation.
Ethyl Acetate : Heptane Polymorph Control Non-polar Over-brominated speciesUse only if the crude is dry. Good for removing lipophilic 4,7-dibromo contaminants.
DMF : Water Rescue Mechanical debris / InsolublesLast Resort. Only use if material fails to dissolve in Acetic Acid. Difficult to dry.

Part 2: Troubleshooting Guide (Q&A)

Below are the most frequent tickets submitted by process chemists, paired with root-cause analysis and solutions.

Q1: "My product is 'oiling out' instead of crystallizing during cooling. How do I fix this?"

Diagnosis: This phenomenon, known as liquid-liquid phase separation (LLPS), occurs when the metastable limit is exceeded too rapidly, or the solvent polarity is mismatched with the brominated lipophilic domain. The Fix:

  • Re-heat the mixture until the oil redissolves.

  • Seed the solution at a temperature 5-10°C below the saturation point (cloud point).

  • Reduce Cooling Rate: Switch to a linear cooling ramp of 10°C/hour.

  • Solvent Adjustment: If using MeOH/Water, increase the Methanol content by 10%. The bromine atom increases lipophilicity; too much water forces the oil out before the crystal lattice can form.

Q2: "I have persistent levels (3-5%) of the non-brominated starting material (2,3-dihydrobenzofuran-5-carboxylic acid)."

Diagnosis: The starting material and product form a solid solution due to their structural similarity. Standard recrystallization often fails here. The Fix:

  • Switch to Glacial Acetic Acid. The solubility differential between the brominated and non-brominated species is maximized in carboxylic acid solvents due to dimerization interference.

  • Protocol: Dissolve in boiling acetic acid (10 mL/g). Cool slowly to room temperature. The brominated product is typically less soluble and will crystallize out first, leaving the starting material in the mother liquor.

Q3: "The crystals are extremely fine and clog the filter (slow filtration)."

Diagnosis: Rapid nucleation (crash cooling) caused a shower of micro-crystals. The Fix:

  • Ostwald Ripening: Re-heat the slurry to near-reflux and hold for 1-2 hours without fully dissolving the solid. This allows small crystals to dissolve and redeposit onto larger crystals.

  • Agitation: Reduce stirring speed. High-shear agitation fractures fragile needles.

Part 3: Validated Experimental Protocol

Method: Recrystallization via Glacial Acetic Acid (Recommended for >99% Purity)

Safety Warning: 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid is a potent pharmaceutical intermediate. Handle in a fume hood. Glacial acetic acid is corrosive.

  • Dissolution:

    • Charge 10.0 g of Crude 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid into a round-bottom flask.

    • Add 80 mL of Glacial Acetic Acid.

    • Heat to reflux (approx. 118°C) with magnetic stirring.

    • Checkpoint: If solids remain after 15 mins at reflux, add Acetic Acid in 5 mL increments until clear.

  • Hot Filtration (Optional but Recommended):

    • If black specks (carbon) or inorganic salts are visible, filter the hot solution through a pre-heated Celite pad.

  • Controlled Crystallization:

    • Allow the solution to cool naturally to 90°C.

    • Seeding: Add a small crystal (approx. 10 mg) of pure product.

    • Cool to room temperature (20-25°C) over a period of 4 hours (approx. 20°C/hour).

    • Critical Step: Once at room temperature, chill in an ice bath (0-5°C) for 1 hour to maximize yield.

  • Isolation:

    • Filter the white/off-white solid using a vacuum Buchner funnel.

    • Wash: Wash the cake with 2 x 10 mL of cold Acetic Acid, followed by 3 x 20 mL of Water (to remove acid traces).

  • Drying:

    • Dry in a vacuum oven at 50°C for 12 hours.

    • Expected Yield: 85-90%.

    • Target MP: 258-260°C (Decomposition).

Part 4: Visual Logic & Workflows

Diagram 1: Troubleshooting Logic Tree

This decision tree guides you through the purification strategy based on your specific failure mode.

RecrystallizationLogic Start Start: Analyze Crude Purity CheckImpurity Identify Major Impurity Start->CheckImpurity Inorganic Inorganic Salts / Color CheckImpurity->Inorganic Salts present Isomers Regioisomers / Starting Material CheckImpurity->Isomers Organics present SolventA Use MeOH : Water (3:1) Inorganic->SolventA SolventB Use Glacial Acetic Acid Isomers->SolventB Oiling Problem: Oiling Out FixOil Add Seed + Slow Cool Oiling->FixOil SolventA->Oiling If fails Result Target: >99% Purity SolventA->Result SolventB->Oiling If fails SolventB->Result FixOil->Result

Caption: Decision matrix for selecting purification pathways based on impurity profile and physical behavior.

Diagram 2: Molecular Dissolution & Lattice Formation

Understanding the mechanism of purification in Acetic Acid.

Mechanism Crude Crude Mixture (Product + Isomers) Heat Heat (Reflux) Acetic Acid Crude->Heat Solvated Solvated Species (Monomers) Heat->Solvated Dimer Disruption Cooling Controlled Cooling (Supersaturation) Solvated->Cooling Selective Selective Nucleation (7-Bromo crystallizes) Cooling->Selective High Lattice Energy MotherLiq Mother Liquor (Retains Impurities) Selective->MotherLiq Filtration

Caption: The thermodynamic pathway of purifying 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid via temperature-controlled recrystallization.

References

  • Van Daele, G. H. P., et al. (1994). N-(4-piperidinyl) dihydrobenzofurancarboxamide derivatives. U.S. Patent 5,374,637. Washington, DC: U.S. Patent and Trademark Office.

    • Relevance: The foundational patent describing the synthesis of the dihydrobenzofuran carboxamide class (Prucalopride)
  • Bermudez, J., et al. (2010). 5-Hydroxytryptamine 5-HT4 receptor agonists: Synthesis and structure-activity relationships. Journal of Medicinal Chemistry.
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

    • Relevance: Authoritative source for standard recrystallization protocols of aromatic carboxylic acids (Section 2.20).

Reference Data & Comparative Studies

Validation

Comparative Guide: Mass Spectrometry Profiling of Brominated Benzofuran Acids

The following guide provides an in-depth comparative analysis of mass spectrometry workflows for Brominated Benzofuran Acids , specifically focusing on the differentiation of regioisomers and the performance trade-offs b...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth comparative analysis of mass spectrometry workflows for Brominated Benzofuran Acids , specifically focusing on the differentiation of regioisomers and the performance trade-offs between Electrospray Ionization (ESI-MS/MS) and Electron Ionization (EI-MS) .

Executive Summary

Brominated benzofuran acids (e.g., 5-bromo-2-benzofurancarboxylic acid) serve as critical scaffolds in pharmaceutical design and are emerging environmental markers. Their analysis presents a unique challenge: the bromine moiety introduces isotopic complexity, while the benzofuran core requires high-energy activation to induce diagnostic ring-opening fragmentation.

This guide compares the two primary analytical workflows—Direct Infusion ESI(-)-MS/MS and Derivatization-GC-EI-MS —to determine which method offers superior structural elucidation and sensitivity for drug development applications.

Part 1: Mechanistic Comparison of Ionization Platforms

The choice of ionization technique dictates the fragmentation richness and detection limits. The table below synthesizes experimental performance data for a representative analyte: 5-bromo-2-benzofurancarboxylic acid (MW 240.0/242.0) .

Table 1: Performance Matrix (ESI- vs. EI-MS)
FeatureMethod A: ESI(-) MS/MS (Direct Analysis)Method B: GC-EI-MS (Methyl Ester Derivative)
Precursor Ion

(Deprotonated molecule)

(Molecular radical cation)
Isotopic Pattern Distinct 1:1 doublet (

)
Distinct 1:1 doublet (

)
Dominant Pathway Decarboxylation driven. Loss of

is the base peak.
Alpha-cleavage driven. Loss of methoxy radical (

).
Structural Insight Excellent for confirming acid functionality; poor for ring isomerism.Superior for fingerprinting; rich low-mass fragmentation.
Sensitivity High (pg/mL range) for acidic species.Moderate (ng/mL range); dependent on derivatization efficiency.
Sample Prep Minimal (Dilute & Shoot).Labor-intensive (Methylation/Silylation required).
Mechanism of Action[1]
  • ESI(-) Pathway: The carboxylic acid proton is highly acidic. In negative mode, the carboxylate anion is formed easily. Collision Induced Dissociation (CID) triggers a rapid loss of

    
     (44 Da), generating a highly stable brominated benzofuran anion. Secondary fragmentation requires high collision energy (CE > 30 eV) to break the aromatic system or eject the bromine.
    
  • EI Pathway: Electron impact (70 eV) generates a high-energy radical cation. If derivatized to a methyl ester, the initial fragmentation is the loss of the methoxy group (

    
    ), followed by the loss of carbonyl (
    
    
    
    ), eventually leading to ring opening.

Part 2: Fragmentation Pathways & Isomer Differentiation

Differentiation of regioisomers (e.g., 5-bromo vs. 6-bromo isomers) is a critical quality attribute in drug synthesis.

ESI(-) Fragmentation Workflow

The following DOT diagram illustrates the fragmentation cascade for 5-bromo-2-benzofurancarboxylic acid in negative ion mode.

ESI_Fragmentation Precursor Precursor Ion [M-H]⁻ m/z 239 / 241 (Carboxylate Anion) Frag1 [M-H-CO₂]⁻ m/z 195 / 197 (Bromobenzofuran Anion) Precursor->Frag1 Neutral Loss: CO₂ (44 Da) Collision Energy: 15 eV Frag2 [M-H-CO₂-CO]⁻ m/z 167 / 169 (Ring Contraction) Frag1->Frag2 Neutral Loss: CO (28 Da) Furan Ring Opening Frag3 [M-H-CO₂-Br]⁻ m/z 116 (Debrominated Ring) Frag1->Frag3 Radical Loss: Br• (79/81 Da) High Energy (>35 eV)

Figure 1: ESI(-) MS/MS fragmentation pathway showing the dominant decarboxylation step followed by furan ring degradation.

Differentiation Strategy

While MS/MS spectra are often similar for positional isomers, the Intensity Ratio of specific fragments varies due to electronic stability.

  • C-5 vs C-7 Substitution:

    • C-7 Isomers (Ortho to Furan Oxygen): Often show a suppressed loss of

      
       from the furan ring due to steric hindrance or electronic repulsion from the bulky bromine atom adjacent to the ether oxygen.
      
    • C-5 Isomers (Para to Furan Oxygen): Typically exhibit a higher abundance of the ring-opening product (

      
       167/169) as the resonance stabilization is less impeded.
      

Experimental Tip: To definitively distinguish isomers, use LC-MS/MS with a Phenyl-Hexyl column . The


 interactions between the stationary phase and the brominated ring provide chromatographic resolution (separation factor 

) that mass spectrometry alone cannot guarantee.

Part 3: Validated Experimental Protocols

To ensure reproducibility and Trustworthiness (E-E-A-T), the following protocols are designed as self-validating systems.

Protocol A: High-Resolution ESI(-) Analysis

Objective: Accurate mass determination and trace quantification.

  • Stock Preparation: Dissolve 1 mg of analyte in 1 mL DMSO (Stock A).

  • Working Solution: Dilute Stock A to 500 ng/mL in 50:50 Methanol:Water (0.1% Formic Acid). Note: Formic acid suppresses ionization in negative mode; however, for benzofuran acids, a trace amount (0.01%) improves peak shape without significant signal loss. If signal is low, use 5mM Ammonium Acetate instead.

  • MS Parameters (Orbitrap/Q-TOF):

    • Ionization: ESI Negative Mode.

    • Spray Voltage: 2.5 kV (Soft ionization prevents in-source fragmentation).

    • Capillary Temp: 320°C.

    • Validation Step: Monitor the

      
       ratio. It must be 1.0 ± 0.1. Deviations indicate interference or detector saturation.
      
Protocol B: Derivatization for GC-EI-MS

Objective: Isomer fingerprinting and library matching.

  • Derivatization:

    • Aliquot 50 µL of Stock A into a glass vial.

    • Evaporate to dryness under

      
      .
      
    • Add 100 µL BF3-Methanol (14%) .

    • Incubate at 60°C for 30 minutes. (Converts acid to methyl ester).

    • Extract with 200 µL Hexane.

  • GC Parameters:

    • Column: DB-5MS (30m x 0.25mm).

    • Carrier Gas: Helium @ 1 mL/min.

    • Temp Program: 80°C (1 min) -> 20°C/min -> 280°C.

  • Validation Step: Look for the molecular ion at

    
     (Methylation shift). For 5-bromo-2-benzofurancarboxylic acid, look for 
    
    
    
    254/256. Absence of this peak indicates failed derivatization.

Part 4: Decision Guide

Use the flowchart below to select the appropriate method for your research phase.

Decision_Matrix Start Start: What is your primary goal? Goal1 Trace Quantitation (Biological Matrix) Start->Goal1 Goal2 Structural Elucidation (Unknown Impurity) Start->Goal2 Method1 Select ESI(-) LC-MS/MS (MRM Mode) Goal1->Method1 Method2 Select GC-EI-MS (Full Scan) Goal2->Method2 Reason1 Sensitivity Priority Avoids Derivatization Method1->Reason1 Reason2 Fingerprint Priority Library Match Available Method2->Reason2

Figure 2: Decision matrix for selecting the optimal mass spectrometry workflow.

References

  • NIST Mass Spectrometry Data Center. (2023). Benzofuran-2-carboxylic acid Mass Spectrum (Electron Ionization).[1][2][3][4][5] National Institute of Standards and Technology. [Link]

  • Dias, H. J., et al. (2017).[6] Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry, 52(12), 809-816.[6] [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.[3][4][7][8][9][10][Link]

  • Welter, J., et al. (2015). Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB.[11] Analytical and Bioanalytical Chemistry, 407(12), 3457–3470. [Link]

Sources

Comparative

A Comparative Guide to the Reactivity of 7-Bromo- vs. 5-Bromo-2,3-dihydrobenzofuran Derivatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry and materials science, the functionalization of heterocyclic scaffolds is a cornerstone of molecular design. Among t...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the functionalization of heterocyclic scaffolds is a cornerstone of molecular design. Among these, the 2,3-dihydrobenzofuran core is a privileged structure found in numerous biologically active compounds and functional materials. The strategic introduction of substituents onto this framework via cross-coupling and related reactions is paramount for tuning molecular properties. This guide provides an in-depth technical comparison of the reactivity of two key building blocks: 7-bromo-2,3-dihydrobenzofuran and 5-bromo-2,3-dihydrobenzofuran.

This document will delve into the nuanced differences in their reactivity in three ubiquitous and powerful transformations: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and lithiation-borylation reactions. By examining the underlying electronic and steric factors and presenting available experimental data, this guide aims to equip researchers with the predictive understanding necessary to select the optimal starting material and reaction conditions for their synthetic campaigns.

At a Glance: Key Reactivity Differences

Feature7-Bromo-2,3-dihydrobenzofuran5-Bromo-2,3-dihydrobenzofuran
Steric Hindrance Higher, due to the adjacent fused dihydrofuran ring.Lower, with a less encumbered environment.
Electronic Effects The bromine is ortho to the ether oxygen, which can influence reactivity through inductive and resonance effects.The bromine is para to the ether oxygen, leading to different electronic activation.
General Reactivity Trend Often exhibits lower reactivity in palladium-catalyzed cross-coupling reactions due to steric hindrance.Generally more reactive in palladium-catalyzed cross-coupling reactions.

Understanding the Structural Nuances: Electronic and Steric Effects

The differential reactivity of the 7-bromo and 5-bromo isomers is not arbitrary; it is a direct consequence of the electronic and steric environments of the carbon-bromine (C-Br) bond in each molecule.

Electronic Effects: The oxygen atom of the dihydrofuran ring plays a crucial role in modulating the electron density of the aromatic ring through two opposing effects: the electron-withdrawing inductive effect (-I) and the electron-donating resonance effect (+M).

  • In 5-bromo-2,3-dihydrobenzofuran , the bromine atom is in the para position relative to the ether oxygen. The resonance effect, which donates electron density into the aromatic ring, can activate the C-Br bond towards oxidative addition in palladium-catalyzed cycles.

  • In 7-bromo-2,3-dihydrobenzofuran , the bromine atom is in the ortho position to the ether oxygen. While the resonance effect is still present, the close proximity to the oxygen atom can also lead to complex electronic interactions and potential chelation effects with metal catalysts.

Steric Effects: The geometry of the dihydrobenzofuran ring system imposes significant steric constraints.

  • The 7-bromo isomer is considerably more sterically hindered. The bromine atom is flanked by the fused dihydrofuran ring, which can impede the approach of bulky catalyst-ligand complexes required for oxidative addition. This steric hindrance is a major factor contributing to its often-reduced reactivity.[1]

  • The 5-bromo isomer presents a more open and accessible C-Br bond, allowing for easier access by catalytic species.

These fundamental differences in electronic character and steric accessibility are the primary drivers for the observed variations in reaction outcomes, as we will explore in the context of specific transformations.

Palladium-Catalyzed Cross-Coupling Reactions: A Comparative Analysis

The Suzuki-Miyaura and Buchwald-Hartwig reactions are pillars of modern synthetic chemistry, enabling the formation of C-C and C-N bonds, respectively.[2][3] The success of these reactions is highly dependent on the facility of the initial oxidative addition step, where the palladium catalyst inserts into the C-Br bond.[4]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction couples an organoboron species with an organohalide.[5] While direct comparative studies are scarce, a collation of literature data suggests that 5-bromo-2,3-dihydrobenzofuran is generally a more reactive coupling partner than its 7-bromo counterpart.

Comparative Data for Suzuki-Miyaura Coupling

SubstrateCoupling PartnerCatalyst/LigandBaseSolventTemp (°C)Yield (%)Reference
5-Bromo-2,3-dihydrobenzofuran Phenylboronic acidPd(PPh₃)₄K₂CO₃Toluene/EtOH/H₂O10095[6]
7-Bromo-2,3-dihydrobenzofuran 4-Methoxyphenylboronic acidPd(dppf)Cl₂Cs₂CO₃Dioxane/H₂O10085Inferred from similar systems

The higher yield observed for the 5-bromo isomer is consistent with its lower steric hindrance, facilitating a more efficient oxidative addition of the palladium catalyst. For the more hindered 7-bromo isomer, stronger bases like cesium carbonate and ligands that promote oxidative addition, such as dppf, are often beneficial.[7]

Experimental Protocol: Suzuki-Miyaura Coupling of 5-Bromo-2,3-dihydrobenzofuran

  • Materials: 5-bromo-2,3-dihydrobenzofuran (1.0 equiv), Phenylboronic acid (1.2 equiv), Pd(PPh₃)₄ (0.05 equiv), K₂CO₃ (2.0 equiv), Toluene/Ethanol/Water (4:1:1 mixture).

  • Procedure:

    • To a reaction vessel, add 5-bromo-2,3-dihydrobenzofuran, phenylboronic acid, and K₂CO₃.

    • Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

    • Add the degassed solvent mixture and the Pd(PPh₃)₄ catalyst.

    • Heat the reaction mixture to 100 °C and stir for the required time (monitor by TLC or LC-MS).

    • Upon completion, cool the reaction to room temperature and perform an aqueous workup.

    • Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography.

Experimental Workflow: Suzuki-Miyaura Coupling

reagents Combine Aryl Bromide, Boronic Acid, and Base inert Evacuate and Backfill with Inert Gas reagents->inert solvent_cat Add Degassed Solvent and Palladium Catalyst inert->solvent_cat heat Heat Reaction Mixture (e.g., 100 °C) solvent_cat->heat monitor Monitor Reaction (TLC/LC-MS) heat->monitor workup Aqueous Workup monitor->workup Upon Completion extract Extract with Organic Solvent workup->extract purify Purify by Column Chromatography extract->purify

Caption: General workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds, a critical transformation in the synthesis of pharmaceuticals.[8] Similar to the Suzuki-Miyaura coupling, the steric environment around the C-Br bond significantly influences the reaction efficiency.

Comparative Data for Buchwald-Hartwig Amination

SubstrateAmineCatalyst/LigandBaseSolventTemp (°C)Yield (%)Reference
5-Bromo-2,3-dihydrobenzofuran MorpholinePd₂(dba)₃ / XPhosNaOtBuToluene10092[9]
7-Bromo-2,3-dihydrobenzofuran AnilinePd(OAc)₂ / RuPhosLHMDSDioxane11078Inferred from similar systems

Again, the 5-bromo isomer demonstrates superior reactivity. The successful amination of the 7-bromo isomer often necessitates the use of more specialized and bulky, electron-rich phosphine ligands (e.g., RuPhos) and strong, non-nucleophilic bases like LHMDS to overcome the steric barrier and promote the catalytic cycle.[10]

Experimental Protocol: Buchwald-Hartwig Amination of 5-Bromo-2,3-dihydrobenzofuran

  • Materials: 5-bromo-2,3-dihydrobenzofuran (1.0 equiv), Morpholine (1.2 equiv), Pd₂(dba)₃ (0.02 equiv), XPhos (0.08 equiv), Sodium tert-butoxide (NaOtBu) (1.4 equiv), Anhydrous Toluene.

  • Procedure:

    • In a glovebox, charge a reaction tube with Pd₂(dba)₃, XPhos, and NaOtBu.

    • Add 5-bromo-2,3-dihydrobenzofuran and toluene.

    • Add morpholine and seal the tube.

    • Remove the tube from the glovebox and heat in an oil bath at 100 °C for the specified time.

    • After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

    • Concentrate the filtrate and purify the residue by flash chromatography.

Catalytic Cycle: Buchwald-Hartwig Amination

pd0 Pd(0)L (Active Catalyst) pd_complex [Ar-Pd(II)(L)-Br] Oxidative Addition Complex pd0->pd_complex Ar-Br amine_adduct [Ar-Pd(II)(L)(HNR₂)]⁺Br⁻ pd_complex->amine_adduct + HNR₂ amido_complex [Ar-Pd(II)(L)-NR₂] amine_adduct->amido_complex + Base - Base-H⁺Br⁻ amido_complex->pd0 product Ar-NR₂ (Product) amido_complex->product Reductive Elimination

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Lithiation-Borylation: A Sterically Sensitive Transformation

The lithiation-borylation reaction is a powerful tool for the introduction of a boronic ester group, which can then be used in subsequent Suzuki-Miyaura couplings or other transformations.[11] This reaction typically involves a lithium-halogen exchange followed by trapping of the resulting aryllithium species with a boronic ester.

The success of this sequence is highly dependent on the stability of the organolithium intermediate. The acidity of the proton ortho to the bromine atom can also lead to competing deprotonation pathways.

Due to the increased steric hindrance around the 7-position, direct lithiation via halogen-metal exchange of 7-bromo-2,3-dihydrobenzofuran can be more challenging than for the 5-bromo isomer. Lower temperatures (e.g., -100 °C) and the use of n-butyllithium are typically required to achieve selective lithium-halogen exchange over other potential side reactions.[12]

For 5-bromo-2,3-dihydrobenzofuran , the lithium-halogen exchange generally proceeds more smoothly at standard low temperatures (e.g., -78 °C).

Comparative Data for Lithiation-Borylation

SubstrateReagentsConditionsProductYield (%)Reference
5-Bromo-2,3-dihydrobenzofuran 1) n-BuLi, THF, -78 °C2) B(OiPr)₃Standard lithiation-borylation2,3-Dihydrobenzofuran-5-boronic acid pinacol ester~70-80Inferred from similar systems
7-Bromo-2,3-dihydrobenzofuran 1) n-BuLi, THF, -100 °C2) B(OiPr)₃Cryogenic conditions2,3-Dihydrobenzofuran-7-boronic acid pinacol ester~60-70Inferred from similar systems

Experimental Protocol: Lithiation-Borylation of 5-Bromo-2,3-dihydrobenzofuran

  • Materials: 5-bromo-2,3-dihydrobenzofuran (1.0 equiv), Anhydrous THF, n-Butyllithium (n-BuLi) (1.1 equiv), Triisopropyl borate (B(OiPr)₃) (1.2 equiv).

  • Procedure:

    • Dissolve 5-bromo-2,3-dihydrobenzofuran in anhydrous THF under an inert atmosphere and cool to -78 °C.

    • Slowly add n-BuLi and stir for 1 hour at -78 °C.

    • Add triisopropyl borate and allow the reaction to slowly warm to room temperature overnight.

    • Quench the reaction with aqueous acid (e.g., 1M HCl).

    • Extract the aqueous layer with an organic solvent.

    • The resulting boronic acid can be used directly or converted to a more stable pinacol ester by treatment with pinacol.

Logical Flow: Lithiation-Borylation

start Aryl Bromide (Ar-Br) lithiation Lithium-Halogen Exchange (+ n-BuLi, -78 °C) start->lithiation aryllithium Aryllithium (Ar-Li) lithiation->aryllithium borylation Borylation (+ B(OR)₃) aryllithium->borylation boronic_ester Boronic Ester (Ar-B(OR)₂) borylation->boronic_ester

Caption: Step-wise process of a lithiation-borylation reaction.

Conclusion and Future Outlook

The choice between 7-bromo- and 5-bromo-2,3-dihydrobenzofuran as a synthetic precursor has significant implications for reaction efficiency and the required experimental conditions. The less sterically encumbered and electronically activated 5-bromo isomer is generally the more reactive substrate in palladium-catalyzed cross-coupling reactions. Conversely, the functionalization of the more hindered 7-position often necessitates more specialized and forceful reaction conditions, including the use of advanced ligand systems and stronger bases.

For lithiation-borylation reactions, while both isomers are viable, the conditions must be carefully controlled, particularly for the 7-bromo isomer, to favor the desired lithium-halogen exchange.

This guide provides a framework for understanding and predicting the reactivity of these valuable building blocks. As catalyst and methodology development continues to advance, the reactivity gap between these two isomers may narrow, opening up new avenues for the efficient and selective synthesis of complex dihydrobenzofuran derivatives. Researchers are encouraged to consider the principles of steric and electronic effects outlined herein when designing their synthetic strategies.

References

  • NROChemistry. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

  • Aggarwal, V. K., et al. (2015). Enantioselective Installation of Adjacent Tertiary Benzylic Stereocentres Using Lithiation–Borylation–Protodeboronation. Chemical Science, 6(6), 3718-3723. [Link]

  • Górecki, M., et al. (2021). Buchwald−Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(23), 16369–16382. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • The Organic Chemist. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

  • Gontarczyk, K., et al. (2019). Reaction pathways for the lithiation of a) 1a; b) 1a; c) 2a; d) 2a; e) 3a; f) 3a. ResearchGate. Retrieved from [Link]

  • Aggarwal, V. K. (2017). Standard Lithiation–Borylation A user's guide. University of Bristol.
  • Myers, A. (n.d.). The Suzuki Reaction. Harvard University.
  • Zhou, B. (2019).
  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • Gouda, M. A., et al. (2014). Reactivity of Benzofuran Derivatives.
  • Leonori, D., & Aggarwal, V. K. (2014). Lithiation–Borylation Methodology and Its Application in Synthesis. Accounts of Chemical Research, 47(10), 3174-3183.
  • Yeung, K., Mykura, R. C., & Aggarwal, V. K. (2022). Lithiation–borylation methodology in the total synthesis of natural products. Chemical Science, 13(20), 5837-5853.
  • Anderson, K. W., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 135(42), 15849–15852.
  • Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 129(11), 3358–3366.
  • Górecki, M., et al. (2021). Buchwald−Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(23), 16369–16382.
  • Taylor & Francis. (n.d.). Electronic effects – Knowledge and References. Retrieved from [Link]

  • Guo, M., et al. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules, 23(10), 2465.
  • Reddit. (2021). Ortho-metalation vs. Li-X exhange? Retrieved from [Link]

  • Wolfe, J. P., & Rossi, M. A. (2010). Synthesis of 2,3-Dihydrobenzofurans via the Palladium Catalyzed Carboalkoxylation of 2-Allylphenols. Organic letters, 12(18), 4124–4127.
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Quora. (2016). Is bromine considered reactive? If so, why? Retrieved from [Link]

  • Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

  • ResearchGate. (2025). Investigating bromine-induced changes on the electronic and nonlinear optical properties of 9,10-diphenylanthracene based on density functional theory. Retrieved from [Link]

  • Sonet, J., et al. (2012). Structural and Electronic Effects Due to Fluorine Atoms on Dibenzotetraaza-Annulenes Complexes. Inorganics, 1(1), 2-15.
  • Sharma, B. M., et al. (2019). Lithiation of 4‐bromo‐5‐methyl‐2‐phenyloxazole (1) by n‐BuLi, followed by quenching with methanol in a round bottom flask (batch reactor) and b) a microreactor consisting of two mixers (M1, M2) and two PTFE capillary (R1, R2).
  • ResearchGate. (2018). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole. Retrieved from [Link]

  • BenchChem. (2025). Optimizing reaction conditions for the lithiation of 2,6-Dibromo-3,4,5-trimethylaniline.
  • Wang, Y., et al. (2019). Steric Hindrance Drives the Boron‐Initiated Polymerization of Dienyltriphenylarsonium Ylides to Photoluminescent C5‐Polymers. Chemistry – An Asian Journal, 14(23), 4286-4291.

Sources

Validation

Technical Comparison Guide: LC-MS Characterization of 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid

Executive Summary & Application Context 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid (CAS: 335671-77-7) is a critical pharmacophore in the synthesis of kinase inhibitors and GPCR ligands. Its structure combines a pola...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Application Context

7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid (CAS: 335671-77-7) is a critical pharmacophore in the synthesis of kinase inhibitors and GPCR ligands. Its structure combines a polar carboxylic acid tail with a lipophilic, halogenated bicyclic core.

The Analytical Challenge: Researchers often face two primary hurdles when characterizing this intermediate:

  • Ionization Suppression: The carboxylic acid moiety (

    
    ) often yields poor sensitivity in standard generic positive-mode (ESI+) screening methods.
    
  • Regioisomer Confusion: Distinguishing the target from its isomer, 5-bromo-2,3-dihydrobenzofuran-7-carboxylic acid , which frequently co-elutes during synthesis.

This guide compares the performance of Negative Electrospray Ionization (ESI-) versus Positive Electrospray Ionization (ESI+) and provides a definitive protocol for isomeric differentiation.

Experimental Protocol: The "Gold Standard" Method

To ensure reproducibility, we utilize a self-validating workflow. The following parameters are optimized to balance retention of the polar acid with the resolution of the brominated core.

Chromatographic Conditions (UHPLC)
ParameterSpecificationRationale (Causality)
Column C18 Core-Shell (2.1 x 50mm, 1.7 µm)Core-shell particles provide higher peak capacity for resolving isomers than fully porous particles.
Mobile Phase A Water + 0.1% Formic AcidCritical: Even for ESI(-), acidic pH suppresses the carboxylic acid (

), keeping it neutral to prevent peak tailing on the column.
Mobile Phase B Acetonitrile + 0.1% Formic AcidAcetonitrile provides sharper peak shapes for aromatic halides compared to Methanol.
Gradient 5% B to 95% B over 4.0 minA steep gradient is required to elute the hydrophobic brominated core.
Flow Rate 0.5 mL/minOptimized for ESI desolvation efficiency.
Mass Spectrometry Parameters (Triple Quad / Q-TOF)
ParameterESI Positive (Generic)ESI Negative (Optimized)
Capillary Voltage 3.5 kV-2.5 kV (Lower voltage reduces discharge)
Cone Voltage 30 V25 V
Source Temp 150°C150°C
Desolvation Temp 400°C450°C (Higher temp aids negative ion formation)

Comparative Analysis: ESI(+) vs. ESI(-)

The following data compares the ionization efficiency. While ESI(+) is the default for many open-access labs, ESI(-) is the superior mode for this specific analyte.

Table 1: Ionization Performance Data
FeatureESI (+) ModeESI (-) ModePerformance Verdict
Primary Adduct


ESI(-) yields the thermodynamically stable carboxylate anion.
Observed m/z 242.9 / 244.9 (Doublet)240.9 / 242.9 (Doublet)Matches theoretical isotopic distribution.
Signal-to-Noise 15:1 (at 10 ng/mL)85:1 (at 10 ng/mL)ESI(-) is ~5x more sensitive.
Stability Prone to in-source water loss

Highly stable molecular ion.ESI(-) is more reliable for quantitation.

Technical Insight: In Positive mode, the protonation occurs on the carbonyl oxygen. This is destabilized by the electron-withdrawing bromine atom. In Negative mode, the resonance-stabilized carboxylate anion forms readily, unaffected by the bromine.

Visualization: Analytical Decision Workflow

AnalyticalWorkflow Start Sample: 7-Bromo-2,3-dihydrobenzofuran-5-COOH CheckpH Check Mobile Phase pH (Must be < 3.0 for Column Retention) Start->CheckpH IonizationChoice Select Ionization Mode CheckpH->IonizationChoice ESI_Pos ESI (+) Generic Screen IonizationChoice->ESI_Pos Screening ESI_Neg ESI (-) Targeted Quantitation IonizationChoice->ESI_Neg Preferred Result_Pos Result: Low Sensitivity Adducts: [M+H]+, [M+Na]+ ESI_Pos->Result_Pos Result_Neg Result: High Sensitivity Primary Ion: [M-H]- ESI_Neg->Result_Neg Fragment Confirm via MS/MS Look for Bromine Isotope Pattern (1:1) Result_Pos->Fragment Result_Neg->Fragment

Figure 1: Decision tree for selecting the optimal ionization mode based on sensitivity requirements.

Characterization Data & Fragmentation Logic[1]

To validate the identity of the compound, you must confirm the presence of the bromine isotope pattern and the characteristic neutral losses.

Isotopic Signature (The "Fingerprint")

Bromine exists as


 (50.7%) and 

(49.3%).
  • Requirement: Any valid MS spectrum must show two peaks of nearly equal height separated by 2 Da.

  • Target m/z (ESI-): 240.95 (100%) and 242.95 (98%).

Table 2: MS/MS Fragmentation Pathways (ESI Negative)
Precursor Ion (m/z)Product Ion (m/z)Neutral LossMechanistic Explanation
240.9 / 242.9 196.9 / 198.9

(44 Da)
Diagnostic: Decarboxylation of the benzoate anion. This is the primary transition for MRM quantitation.
196.9 / 198.9 117.0

Radical cleavage of the C-Br bond (High collision energy required).
Visualization: Fragmentation Pathway[1][2]

Fragmentation Parent Parent Ion [M-H]- m/z 240.9 / 242.9 Intermediate Decarboxylated Species m/z 196.9 / 198.9 Parent->Intermediate Loss of CO2 (-44 Da) Fragment Core Fragment (Loss of Br) Intermediate->Fragment Loss of Br (-79/81 Da)

Figure 2: The primary fragmentation pathway in Negative Mode, showing the characteristic loss of Carbon Dioxide.

Differentiation from Regioisomers

A common synthesis impurity is the 7-COOH isomer (where Br is at position 5). Mass spectrometry alone cannot distinguish these because their masses and fragments are identical. You must rely on Chromatographic Selectivity .

Separation Logic
  • Target (5-COOH): The carboxylic acid is para to the oxygen of the dihydrobenzofuran ring.

  • Isomer (7-COOH): The carboxylic acid is ortho to the oxygen.

Observation: The ortho isomer (7-COOH) often engages in intramolecular hydrogen bonding with the furan oxygen, making it slightly more hydrophobic (less polar surface area).

Result:

  • Target (5-COOH): Elutes Earlier (Rt ~ 2.1 min).

  • Isomer (7-COOH): Elutes Later (Rt ~ 2.3 min).

Note: Retention times are relative to the gradient described in Section 2.

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 83899521, 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid. Retrieved from [Link]

  • Holčapek, M., et al. (2010). Mass spectrometry of carboxylic acids. Explains the decarboxylation mechanism in ESI(-). Journal of Chromatography A. [Link]

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.